5-Methoxypyrazolo[1,5-a]pyridine-2-carboxylic acid

• IUPAC Name: 5-methoxypyrazolo[1,5-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-14-7-2-3-11-6(4-7)5-8(10-11)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key: RUTWETNRRMUDOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC(=NN2C=C1)C(=O)O
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol

Description

5-Methoxypyrazolo[1,5-a]pyridine-2-carboxylic acid (MPPA) is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MPPA is a pyrazolopyridine derivative that has been found to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Scientific Research Applications

Chemical Synthesis and Binding Affinity Studies

5-Methoxypyrazolo[1,5-a]pyridine-2-carboxylic acid derivatives have been synthesized and evaluated for their binding affinity at various adenosine receptors, showing high affinity and selectivity towards the A1 receptor subtype. This suggests their potential utility in medicinal chemistry, particularly in the development of A1 adenosine receptor antagonists, which could have implications for the treatment of cardiovascular diseases (Manetti et al., 2005).

Antimicrobial Activity

The antimicrobial activities of pyrazolo[1,5-a]pyridine-2-carboxylic acid derivatives have been explored, with some compounds showing sensitivity against Gram-positive bacteria at high concentrations. This indicates a potential area of research for the development of new antimicrobial agents, especially in the fight against antibiotic-resistant bacterial strains (Murlykina et al., 2013).

Synthesis of New Pyridine Derivatives

Research into the synthesis of new pyridine derivatives using 5-methoxypyrazolo[1,5-a]pyridine-2-carboxylic acid as a precursor has been conducted, showcasing the chemical versatility of this compound. These new derivatives have been screened for in vitro antimicrobial activity, presenting variable and modest activity against bacteria and fungi, which suggests their potential utility in developing novel antimicrobial agents (Patel et al., 2011).

Phosphodiesterase Inhibitors

The compound has been used as a key building block in the synthesis of dual PDE3/4 inhibitors, exhibiting potent combined bronchodilatory and anti-inflammatory activity. This research underscores the therapeutic potential of pyrazolo[1,5-a]pyridine derivatives in the treatment of respiratory diseases, such as asthma and chronic obstructive pulmonary disease (COPD) (Ochiai et al., 2012).

Development of Antitumor and Antimicrobial Agents

Further investigations into the utility of 5-methoxypyrazolo[1,5-a]pyridine-2-carboxylic acid derivatives have been carried out, with some compounds showing promising antitumor and antimicrobial activities. These findings open new avenues for the development of dual-function agents with potential applications in cancer therapy and infection control (Riyadh, 2011).